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Compound of Interest

Compound Name: 1-Bromo-3-iodobenzene

Cat. No.: B1265593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on the safe handling, storage, and

emergency procedures for 1-Bromo-3-iodobenzene (CAS No: 591-18-4). The information is

compiled from multiple safety data sheets (SDS) to ensure a comprehensive overview for

laboratory and drug development professionals.

Chemical Identification and Physical Properties
1-Bromo-3-iodobenzene is a clear, colorless to light yellow liquid.[1] It is important to note that

this compound is light-sensitive and should be stored accordingly.[1][2]

Table 1: Chemical and Physical Properties of 1-Bromo-3-iodobenzene
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Property Value References

CAS Number 591-18-4 [1][3]

Molecular Formula C₆H₄BrI [1][3]

Molecular Weight 282.9 g/mol [3]

Appearance
Clear, colorless to light yellow

liquid
[1][3]

Melting Point -9.3 to -9 °C [1][3]

Boiling Point 120 °C at 18-24 hPa [1][3]

Density 2.219 g/mL at 25 °C [1][4]

Flash Point 113 °C (closed cup) [3]

Solubility Insoluble in water [1][4]

Refractive Index n20/D 1.66 [1][4]

Sensitivity Light sensitive [1][2]

Hazard Identification and GHS Classification
1-Bromo-3-iodobenzene is classified as a hazardous substance. The GHS classification

indicates that it can cause skin, eye, and respiratory irritation.[5][6]

Table 2: GHS Hazard Classification for 1-Bromo-3-iodobenzene

Hazard Class Category Hazard Statement References

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[5][6]

Serious Eye

Damage/Eye Irritation
2A

H319: Causes serious

eye irritation
[5][6]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[5][6]
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Signal Word: Warning[3][5]

Hazard Pictogram:

alt text

Safe Handling and Storage Protocols
Proper handling and storage procedures are crucial to minimize the risks associated with 1-
Bromo-3-iodobenzene.

Handling
Avoid contact with skin, eyes, and clothing.[7][8]

Do not breathe mist, vapors, or spray.[5]

Use only in a well-ventilated area or outdoors.[5][8]

Wash hands and any exposed skin thoroughly after handling.[5]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and protective clothing.[5][8]

Storage
Store in a cool, dry, and well-ventilated place.[3][5]

Keep the container tightly closed when not in use.[3][8]

Protect from direct sunlight.[5]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

strong acids.[1][2]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling 1-Bromo-3-iodobenzene.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification References

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[5][7]

Skin Protection
Wear appropriate gloves to

prevent skin exposure.
[7]

Body Protection Wear protective clothing. [8]

Respiratory Protection

Use only in a well-ventilated

area. If needed, use a NIOSH-

approved respirator.

[8]

Emergency Procedures
In the event of an emergency, follow these procedures and seek medical attention.

First-Aid Measures
Table 4: First-Aid Measures for 1-Bromo-3-iodobenzene Exposure
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Exposure Route First-Aid Protocol References

Inhalation

Move the person into fresh air.

If not breathing, give artificial

respiration. Consult a

physician.

[3]

Skin Contact
Wash off with soap and plenty

of water. Consult a physician.
[3]

Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes

and consult a physician.

[3]

Ingestion

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

[3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3][8]

Hazardous Combustion Products: During a fire, irritating and highly toxic gases may be

generated, including carbon oxides, hydrogen bromide gas, and hydrogen iodide.[3][8]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[7][8]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Ensure adequate ventilation and

evacuate personnel to safe areas.[3]

Environmental Precautions: Prevent the product from entering drains.[3]

Containment and Cleanup: Soak up the spill with an inert absorbent material (e.g., sand,

silica gel) and dispose of it as hazardous waste. Keep in suitable, closed containers for
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disposal.[3][7]

Toxicological and Ecological Information
Acute Toxicity: No data available.[3]

Skin Corrosion/Irritation: Causes skin irritation.[5][6]

Serious Eye Damage/Irritation: Causes serious eye irritation.[5][6]

Respiratory Irritation: May cause respiratory irritation.[5][6]

Carcinogenicity: Not classified as a carcinogen by IARC, NTP, or OSHA.[8]

Ecological Information: No data available on toxicity, persistence, and degradability.[3] Do

not let this chemical enter the environment.[5]

Experimental Protocols and Visualizations
While specific experimental protocols for determining the safety data of 1-Bromo-3-
iodobenzene are not publicly available, the following diagrams illustrate the logical workflows

for safe handling and emergency response based on the compiled SDS information.
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Safe Handling Workflow

Start Handling

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Well-Ventilated Area
(Fume Hood)

Avoid Contact with
Skin, Eyes, and Clothing

Avoid Inhaling Vapors

Wash Hands Thoroughly
After Handling

Handling Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Bromo-3-iodobenzene.
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Accidental Spill Response

Spill Detected

Evacuate Immediate Area Wear Appropriate PPE

Ensure Adequate Ventilation

Contain Spill with
Inert Absorbent Material

Collect and Place in
Sealed Container for Disposal

Clean Spill Area

Dispose of as
Hazardous Waste

Spill Cleanup Complete

Click to download full resolution via product page

Caption: Logical steps for responding to an accidental spill.
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First Aid for Exposure

Exposure Occurs

Determine Route of Exposure

Move to Fresh Air
Give Artificial Respiration if Needed

Inhalation

Wash with Soap and Water

Skin Contact

Rinse with Water for 15 mins

Eye Contact

Rinse Mouth with Water
Do Not Induce Vomiting

Ingestion

Consult a Physician

Click to download full resolution via product page

Caption: Decision-making process for first aid following exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7422232.htm
https://www.chemicalbook.com/msds/1-bromo-3-iodobenzene.htm
https://www.chembk.com/en/chem/1-BROMO-3-IODOBENZENE
https://www.fishersci.com/store/msds?partNumber=AC249420100&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/11561
https://m.chemicalbook.com/ProductMSDSDetailCB7422232_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB7422232_EN.htm
https://aksci.com/sds/X9781_SDS.pdf
https://www.benchchem.com/product/b1265593#1-bromo-3-iodobenzene-safety-handling-and-msds-information
https://www.benchchem.com/product/b1265593#1-bromo-3-iodobenzene-safety-handling-and-msds-information
https://www.benchchem.com/product/b1265593#1-bromo-3-iodobenzene-safety-handling-and-msds-information
https://www.benchchem.com/product/b1265593#1-bromo-3-iodobenzene-safety-handling-and-msds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265593?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

